Cas no 143520-19-8 (2,3,4,6-Tetra-O-benzyl-α-D-glucopyranosyl N,N,N’,N’-tetramethylphosphorodiamidate)
2,3,4,6-Tetra-O-benzyl-α-D-glucopyranosyl N,N,N’,N’-tetramethylphosphorodiamidate is a protected glycosyl donor widely used in carbohydrate chemistry for stereoselective glycosylation reactions. The tetra-O-benzyl groups provide stability and control over reactivity, while the N,N,N’,N’-tetramethylphosphorodiamidate moiety serves as an effective leaving group, facilitating efficient glycosidic bond formation. This compound is particularly valuable for synthesizing complex oligosaccharides and glycoconjugates with high α-selectivity. Its robust handling properties and compatibility with various reaction conditions make it a reliable intermediate in synthetic organic and medicinal chemistry applications. The product’s well-defined reactivity profile ensures reproducibility in glycosylation strategies, contributing to its utility in advanced research and industrial processes.
143520-19-8 structure
Product Name:2,3,4,6-Tetra-O-benzyl-α-D-glucopyranosyl N,N,N’,N’-tetramethylphosphorodiamidate
CAS No:143520-19-8
MF:C38H47N2O7P
MW:674.762751817703
MDL:MFCD06797176
CID:108407
PubChem ID:87557841
Update Time:2025-06-07
2,3,4,6-Tetra-O-benzyl-α-D-glucopyranosyl N,N,N’,N’-tetramethylphosphorodiamidate Chemical and Physical Properties
Names and Identifiers
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- a-D-Glucopyranose,2,3,4,6-tetrakis-O-(phenylmethyl)-, tetramethylphosphorodiamidate (9CI)
- N-[dimethylamino-[(2R,3R,4S,5R,6R)-3,4,5-tris(phenylmethoxy)-6-(phenylmethoxymethyl)oxan-2-yl]oxyphosphoryl]-N-methylmethanamine
- 2,3,3-TRICHLORO-1-[3-(4-FLUOROPHENYL)-5-(METHYLTHIO)-1H-PYRAZOL-1-YL]PROP-2-EN-1-ONE
- 2,3,4,6-TETRA-O-BENZYL-ALPHA-D-GLUCOPYRANOSYL N,N,N',N'-TETRAMETHYLPHOSPHORODIAMIDATE
- 2,3,4,6-Tetra-O-benzyl-α-D-glucopyranosyl N,N,N',N'-TetraMethylphosphorodiaMidate
- 2,3,4,6-TETRA-O-BENZYL-ALPHA-D-GLUCOPYRANOSYL N,N,N',N'-TETRAMETHYLPHOSPHORODIAMIDATE (CA. 20% IN BENZENE)
- 143520-19-8
- T71771
- T2197
- 2,3,4,6-TETRA-O-BENZYL-ALPHA-D-GLUCOPYRANOSYLN,N,N',N'-TETRAMETHYLPHOSPHORODIAMIDATE(CA.20%INBENZENE)
- J-007826
- DTXSID20455634
- MFCD06797176
- RTYAYXUZHPWJOK-JTDOPDNRSA-N
- 2,3,4,6-Tetra-O-benzyl-α-D-glucopyranosyl N,N,N’,N’-tetramethylphosphorodiamidate
-
- MDL: MFCD06797176
- Inchi: 1S/C38H47N2O7P/c1-39(2)48(41,40(3)4)47-38-37(45-28-33-23-15-8-16-24-33)36(44-27-32-21-13-7-14-22-32)35(43-26-31-19-11-6-12-20-31)34(46-38)29-42-25-30-17-9-5-10-18-30/h5-24,34-38H,25-29H2,1-4H3/t34-,35-,36+,37-,38-/m1/s1
- InChI Key: RTYAYXUZHPWJOK-JTDOPDNRSA-N
- SMILES: P(N(C)C)(N(C)C)(=O)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](COCC2C=CC=CC=2)O1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 674.31200
- Monoisotopic Mass: 674.31208884g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 48
- Rotatable Bond Count: 17
- Complexity: 920
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 5.3
- Topological Polar Surface Area: 78.9Ų
Experimental Properties
- Density: 1.22
- Boiling Point: 729.844°C at 760 mmHg
- Flash Point: 395.196°C
- Refractive Index: 1.598
- PSA: 88.74000
- LogP: 6.93220
2,3,4,6-Tetra-O-benzyl-α-D-glucopyranosyl N,N,N’,N’-tetramethylphosphorodiamidate Security Information
-
Symbol:
- Prompt:dangerous
- Hazard Statement: H225-H302+H312+H332-H304-H315-H319-H336-H341-H350-H361-H370-H372-H411
- Warning Statement: P201-P202-P210-P233-P240-P241+P242+P243-P260-P264-P270-P271-P273-P280-P301+P310+P331+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P308+P311-P391-P403+P233-P405-P501
- Hazardous Material transportation number:1114
- HazardClass:3
- PackingGroup:II
- Storage Condition:0-10°C
2,3,4,6-Tetra-O-benzyl-α-D-glucopyranosyl N,N,N’,N’-tetramethylphosphorodiamidate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T868540-1g |
2,3,4,6-Tetra-O-benzyl-α-D-glucopyranosyl N,N,N',N'-Tetramethylphosphorodiamidate |
143520-19-8 | 20% | 1g |
¥1,120.00 | 2022-09-28 | |
| TRC | T204618-50mg |
2,3,4,6-Tetra-O-benzyl-α-D-glucopyranosyl N,N,N’,N’-tetramethylphosphorodiamidate |
143520-19-8 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | T204618-100mg |
2,3,4,6-Tetra-O-benzyl-α-D-glucopyranosyl N,N,N’,N’-tetramethylphosphorodiamidate |
143520-19-8 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | T204618-500mg |
2,3,4,6-Tetra-O-benzyl-α-D-glucopyranosyl N,N,N’,N’-tetramethylphosphorodiamidate |
143520-19-8 | 500mg |
$ 135.00 | 2022-06-03 | ||
| Biosynth | MT60585-500 mg |
2,3,4,6-Tetra-O-benzyl-a-D-glucopyranosyl N,N,N',N'-Tetramethylphosphorodiamidate (ca. 20% in Benzene) |
143520-19-8 | 500MG |
Please enquire | 2023-01-03 | ||
| Biosynth | MT60585-1000 mg |
2,3,4,6-Tetra-O-benzyl-a-D-glucopyranosyl N,N,N',N'-Tetramethylphosphorodiamidate (ca. 20% in Benzene) |
143520-19-8 | 1g |
Please enquire | 2023-01-03 | ||
| Biosynth | MT60585-2000 mg |
2,3,4,6-Tetra-O-benzyl-a-D-glucopyranosyl N,N,N',N'-Tetramethylphosphorodiamidate (ca. 20% in Benzene) |
143520-19-8 | 2g |
Please enquire | 2023-01-03 | ||
| Biosynth | MT60585-5000 mg |
2,3,4,6-Tetra-O-benzyl-a-D-glucopyranosyl N,N,N',N'-Tetramethylphosphorodiamidate (ca. 20% in Benzene) |
143520-19-8 | 5g |
Please enquire | 2023-01-03 | ||
| Biosynth | MT60585-10000 mg |
2,3,4,6-Tetra-O-benzyl-a-D-glucopyranosyl N,N,N',N'-Tetramethylphosphorodiamidate (ca. 20% in Benzene) |
143520-19-8 | 10g |
Please enquire | 2023-01-03 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1597246-1g |
2,3,4,6-Tetra-o-benzyl-alpha-d-glucopyranosyl n,n,n',n'-tetramethylphosphorodiamidate (ca. 20% In benzene) |
143520-19-8 | 98% | 1g |
¥915 | 2023-04-15 |
2,3,4,6-Tetra-O-benzyl-α-D-glucopyranosyl N,N,N’,N’-tetramethylphosphorodiamidate Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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